5-bromo-N,N-diethyl-2-fluorobenzamide

• IUPAC Name: 5-bromo-N,N-diethyl-2-fluorobenzamide
• InChI: InChI=1S/C11H13BrFNO/c1-3-14(4-2)11(15)9-7-8(12)5-6-10(9)13/h5-7H,3-4H2,1-2H3
• InChI Key: FFOXODBEPVAKSO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=C(C=CC(=C1)Br)F
• Molecular Formula: C11H13BrFNO
• Molecular Weight: 274.13 g/mol

Description

5-bromo-N,N-diethyl-2-fluorobenzamide is a chemical compound that belongs to the class of benzamides. It is a potent inhibitor of the protein kinase CK2, which is involved in many cellular processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

5-bromo-N,N-diethyl-2-fluorobenzamide inhibits CK2 by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its target proteins, leading to the inhibition of cellular processes that depend on CK2 activity.
Biochemical and Physiological Effects:
Inhibition of CK2 by 5-bromo-N,N-diethyl-2-fluorobenzamide has been shown to induce apoptosis in cancer cells, reduce inflammation, and protect neurons from oxidative stress. Additionally, 5-bromo-N,N-diethyl-2-fluorobenzamide has been shown to inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of 5-bromo-N,N-diethyl-2-fluorobenzamide is its high potency and specificity for CK2. This makes it a useful tool for studying the role of CK2 in various cellular processes. However, its high potency can also be a limitation, as it may cause off-target effects. Additionally, 5-bromo-N,N-diethyl-2-fluorobenzamide is not very soluble in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for research on 5-bromo-N,N-diethyl-2-fluorobenzamide. One area of interest is the development of more potent and selective CK2 inhibitors based on the structure of 5-bromo-N,N-diethyl-2-fluorobenzamide. Additionally, the potential use of 5-bromo-N,N-diethyl-2-fluorobenzamide in combination with other cancer therapies is an area of active research. Finally, the neuroprotective effects of 5-bromo-N,N-diethyl-2-fluorobenzamide could be further explored for the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of 5-bromo-N,N-diethyl-2-fluorobenzamide involves the reaction of 2-fluorobenzoyl chloride with diethylamine in the presence of anhydrous potassium carbonate and 1,2-dichloroethane. The resulting product is then treated with bromine in acetic acid to obtain 5-bromo-N,N-diethyl-2-fluorobenzamide. This method yields a high purity compound with a yield of around 70%.

Scientific Research Applications

5-bromo-N,N-diethyl-2-fluorobenzamide has been extensively studied for its potential use in cancer therapy. CK2 is overexpressed in many types of cancer, and its inhibition by 5-bromo-N,N-diethyl-2-fluorobenzamide has been shown to induce apoptosis in cancer cells. Additionally, 5-bromo-N,N-diethyl-2-fluorobenzamide has been shown to have anti-inflammatory and neuroprotective effects.